Cas no 721385-08-6 (O-(6-bromo-1,3-dioxaindan-5-yl)methylhydroxylamine)

• Product Name: O-(6-bromo-1,3-dioxaindan-5-yl)methylhydroxylamine
• CAS No: 721385-08-6
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 6403774
• PubChem ID: 117366889
• Update Time: 2025-10-18

O-(6-bromo-1,3-dioxaindan-5-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(6-bromo-1,3-dioxaindan-5-yl)methylhydroxylamine
• 721385-08-6
• O-[(6-bromo-1,3-dioxaindan-5-yl)methyl]hydroxylamine
• EN300-1991544

• Inchi： 1S/C8H8BrNO3/c9-6-2-8-7(11-4-12-8)1-5(6)3-13-10/h1-2H,3-4,10H2
• InChI Key： DRNCZHDHIJOIMB-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1CON)OCO2

Computed Properties

• Exact Mass: 244.96876g/mol
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.7Ų

Additional information on O-(6-bromo-1,3-dioxaindan-5-yl)methylhydroxylamine

O-(6-Bromo-1,3-Dioxaindan-5-Yl)Methylhydroxylamine (CAS No. 721385-08-6): A Comprehensive Overview

The compound O-(6-bromo-1,3-dioxaindan-5-yl)methylhydroxylamine (CAS No. 721385-08-6) is a specialized organic compound with a unique structure and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of methylhydroxylamines, which are known for their role in organic synthesis and as intermediates in the production of pharmaceuticals and agrochemicals. The presence of the bromine atom at the 6-position of the dioxaindane ring introduces additional functionality, making this compound particularly interesting for researchers exploring its potential in medicinal chemistry and materials science.

Methylhydroxylamines are widely used in the synthesis of heterocyclic compounds, which are essential building blocks in drug discovery. The dioxaindane ring system in O-(6-bromo-1,3-dioxaindan-5-yl)methylhydroxylamine provides a rigid and versatile framework for further chemical modifications. Recent studies have highlighted the importance of such structures in developing bioactive molecules with potential therapeutic applications. For instance, researchers have reported that analogs of this compound exhibit promising anti-inflammatory and antioxidant properties, making them candidates for further preclinical evaluation.

The synthesis of O-(6-bromo-1,3-dioxaindan-5-yl)methylhydroxylamine involves a multi-step process that typically includes the formation of the dioxaindane ring followed by bromination and subsequent coupling with hydroxylamine derivatives. This process requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production of this compound, reflecting the ongoing advancements in synthetic chemistry.

In terms of applications, O-(6-bromo-1,3-dioxaindan-5-yl)methylhydroxylamine has shown potential in the field of medicinal chemistry as a precursor for bioactive molecules. Its structure allows for easy functionalization at multiple positions, enabling the creation of diverse derivatives with varying biological activities. For example, recent research has focused on its use as a starting material for synthesizing inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. These studies underscore the importance of this compound in drug discovery pipelines.

From an analytical standpoint, the characterization of O-(6-bromo-1,3-dioxaindan-5-Yl)methylhydroxylamine relies on advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide detailed insights into the molecular structure and purity of the compound. Additionally, computational chemistry tools have been utilized to predict its physicochemical properties and interactions with biological targets, further enhancing its utility in research settings.

Looking ahead, the continued exploration of O-(6-bromo-1,3-dioxaindan-5-Yl)methylhydroxylamine is expected to yield new insights into its potential applications. As researchers delve deeper into its chemical properties and biological effects, this compound is poised to play a significant role in advancing both academic research and industrial development. Its unique structure and functional versatility make it a valuable asset in the ever-evolving landscape of organic chemistry.